Cas no 899691-82-8 (2-Amino-4-(2-fluorophenyl)thiophene-3-carboxylic acid)

• Product Name: 2-Amino-4-(2-fluorophenyl)thiophene-3-carboxylic acid
• CAS No: 899691-82-8
• MF: C₁₁H₈FNO₂S
• MW: 237.250124931335
• CID: 4817284
• Update Time: 2025-06-09

2-Amino-4-(2-fluorophenyl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(2-fluorophenyl)thiophene-3-carboxylic acid
• 2-Amino-4-(2-fluorophenyl)thiophene-3-carboxylic acid

• Inchi： 1S/C11H8FNO2S/c12-8-4-2-1-3-6(8)7-5-16-10(13)9(7)11(14)15/h1-5H,13H2,(H,14,15)
• InChI Key： GJWNQEZGSPLERP-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(=O)O)=C1N)C1C=CC=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 3.1
• Topological Polar Surface Area: 91.6

Additional information on 2-Amino-4-(2-fluorophenyl)thiophene-3-carboxylic acid

Comprehensive Overview of 2-Amino-4-(2-fluorophenyl)thiophene-3-carboxylic acid (CAS No. 899691-82-8)

2-Amino-4-(2-fluorophenyl)thiophene-3-carboxylic acid (CAS No. 899691-82-8) is a fluorinated thiophene derivative with significant potential in pharmaceutical and material science applications. This compound, characterized by its unique thiophene core and fluorophenyl substitution, has garnered attention due to its versatile chemical properties and biological relevance. Researchers and industries are increasingly exploring its role in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

The structural features of 2-Amino-4-(2-fluorophenyl)thiophene-3-carboxylic acid make it a valuable intermediate in organic synthesis. The presence of both amino and carboxylic acid functional groups allows for further derivatization, enabling the creation of novel compounds with enhanced bioactivity. Recent studies highlight its utility in designing small-molecule inhibitors and fluorescent probes, aligning with the growing demand for precision medicine and diagnostic tools.

In the context of current trends, 2-Amino-4-(2-fluorophenyl)thiophene-3-carboxylic acid is often discussed alongside keywords like "fluorinated heterocycles", "thiophene-based drugs", and "bioactive intermediates". These terms reflect the compound's relevance in modern chemistry and its alignment with industry priorities such as green chemistry and sustainable synthesis. Environmental considerations are also driving innovation in its production methods, with a focus on reducing waste and energy consumption.

From a commercial perspective, the demand for CAS No. 899691-82-8 is rising due to its applications in high-value pharmaceuticals and advanced materials. Suppliers and manufacturers are optimizing synthesis protocols to meet the needs of academic and industrial researchers. Frequently searched questions include "synthesis route for 2-Amino-4-(2-fluorophenyl)thiophene-3-carboxylic acid" and "biological activity of fluorinated thiophenes", underscoring the compound's interdisciplinary appeal.

Quality control and analytical characterization are critical for 2-Amino-4-(2-fluorophenyl)thiophene-3-carboxylic acid, with techniques like HPLC, NMR, and mass spectrometry being essential for ensuring purity and consistency. Regulatory compliance and safety data are also key considerations for laboratories handling this compound, though it remains non-hazardous under standard conditions.

Looking ahead, the potential of 2-Amino-4-(2-fluorophenyl)thiophene-3-carboxylic acid in drug development and material science is vast. Its compatibility with click chemistry and bioconjugation techniques opens doors for innovative applications in targeted therapy and biosensing. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical and technological challenges.